Cas no 1807213-18-8 (Ethyl 4-bromo-3-hydroxypicolinate)

• Product Name: Ethyl 4-bromo-3-hydroxypicolinate
• CAS No: 1807213-18-8
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4900990
• Update Time: 2025-05-20

Ethyl 4-bromo-3-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-hydroxypicolinate

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)6-7(11)5(9)3-4-10-6/h3-4,11H,2H2,1H3
• InChI Key： GCDPUNNYOWEMMC-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OCC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-bromo-3-hydroxypicolinate

Research Brief on Ethyl 4-bromo-3-hydroxypicolinate (CAS: 1807213-18-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-bromo-3-hydroxypicolinate (CAS: 1807213-18-8) has recently emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals targeting kinase inhibition and anti-inflammatory pathways. This heterocyclic compound, featuring both bromo and hydroxyl functional groups, offers unique reactivity for further derivatization, making it valuable for medicinal chemistry applications. Recent studies have focused on its role in constructing picolinamide-based scaffolds for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 4-bromo-3-hydroxypicolinate in the synthesis of selective JAK3 inhibitors. Researchers utilized the bromo substituent for Suzuki-Miyaura cross-coupling reactions to introduce various aryl groups, while the ester functionality allowed for subsequent amide formation. The resulting compounds showed promising activity in autoimmune disease models, with several derivatives advancing to preclinical evaluation.

In parallel research, the compound's potential as a building block for PROTAC (Proteolysis Targeting Chimera) development has been explored. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters has been particularly valuable. A recent patent application (WO2023187654) describes its incorporation into novel degrader molecules targeting oncogenic proteins, with improved pharmacokinetic properties compared to previous generations of degraders.

The synthetic accessibility of Ethyl 4-bromo-3-hydroxypicolinate has also been optimized in recent process chemistry studies. A 2024 publication in Organic Process Research & Development reported a scalable, chromatography-free synthesis route with 78% overall yield, addressing previous challenges in large-scale production. This advancement is particularly significant given the growing demand for this intermediate in both academic and industrial settings.

Analytical characterization of the compound has been enhanced through modern techniques. Recent work employing cryo-EM and solid-state NMR has provided new insights into its crystalline forms and potential for polymorph control - critical considerations for pharmaceutical development. These studies have revealed unexpected hydrogen bonding patterns that may influence solubility and formulation properties.

Looking forward, Ethyl 4-bromo-3-hydroxypicolinate continues to attract attention for its versatility in drug discovery. Ongoing research is exploring its application in the development of next-generation antibiotics targeting resistant bacterial strains, as well as its potential in CNS drug development where the picolinate scaffold shows favorable blood-brain barrier penetration properties.